2-[3-(2-furyl)-6-oxopyridazin-1(6H)-yl]-N-(3-methoxybenzyl)acetamide

• IUPAC Name: 2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]-N-[(3-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C18H17N3O4/c1-24-14-5-2-4-13(10-14)11-19-17(22)12-21-18(23)8-7-15(20-21)16-6-3-9-25-16/h2-10H,11-12H2,1H3,(H,19,22)
• InChI Key: VJBJARVQDSXEFX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)CN2C(=O)C=CC(=N2)C3=CC=CO3
• Molecular Formula: C18H17N3O4
• Molecular Weight: 339.3 g/mol

Description

2-[3-(2-furyl)-6-oxopyridazin-1(6H)-yl]-N-(3-methoxybenzyl)acetamide, commonly known as Furosemide, is a widely used diuretic drug that is used to treat various medical conditions such as hypertension, congestive heart failure, and edema. Furosemide is a potent loop diuretic that works by inhibiting the reabsorption of sodium and chloride ions in the ascending limb of the loop of Henle in the kidneys. This results in increased excretion of water and electrolytes, leading to a reduction in blood volume and blood pressure.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

• Antimicrobial Properties : A study reported the synthesis of novel bis-α,β-unsaturated ketones, nicotinonitrile, 1,2-dihydropyridine-3-carbonitrile, fused thieno[2,3-b]pyridine, and pyrazolo[3,4-b]pyridine derivatives, showing antimicrobial activity. The chemical reactions involved derivatives that share structural similarities with the compound , indicating potential antimicrobial applications (Altalbawy, 2013).

Synthetic Applications and Structural Studies

• Chemical Synthesis and Characterization : Another research focused on the synthesis and structural characterization of a new pyridazinone derivative, providing insights into its chemical behavior and potential for further modifications. This highlights the compound's relevance in synthetic chemistry and materials science (Kalai et al., 2021).

Therapeutic Potential

• Alzheimer's Disease Research : A study on the synthesis of multifunctional amides explored their enzyme inhibitory potentials and cytotoxicity, suggesting applications in Alzheimer's disease research. The involvement of furyl and acetamide groups in these compounds indicates their significance in developing therapeutic agents (Hassan et al., 2018).